7-Chloro-1-(3-chlorophenyl)-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C23H17Cl2N3O3S
• Molecular Weight: 486.4 g/mol
• IUPAC Name: 7-chloro-1-(3-chlorophenyl)-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C23H17Cl2N3O3S/c1-11(2)8-17-26-27-23(32-17)28-19(12-4-3-5-13(24)9-12)18-20(29)15-10-14(25)6-7-16(15)31-21(18)22(28)30/h3-7,9-11,19H,8H2,1-2H3
• Standard InChI Key: NOBYTPPVMKRPEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=CC=C5)Cl

Introduction

7-Chloro-1-(3-chlorophenyl)-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound featuring a chromeno-pyrrole framework and a thiadiazole moiety. This compound is notable for its potential applications in medicinal chemistry and material science due to its diverse functional groups, which contribute to its biological activity and chemical properties.

Synthesis

The synthesis of 7-Chloro-1-(3-chlorophenyl)-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step organic reactions. These methods require careful control of reaction conditions such as temperature, pressure, and pH to ensure high yields and purity of the final product. Analytical techniques like thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are used to monitor reaction progress.

Characterization and Analysis

Characterization of this compound involves techniques such as mass spectrometry (MS), infrared (IR) spectroscopy, and NMR spectroscopy. These methods confirm the compound's identity and purity by analyzing its molecular structure and functional groups.

Potential Applications

While the specific biological activity of 7-Chloro-1-(3-chlorophenyl)-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully elucidated, its structural components suggest potential applications in therapeutic areas. Further research into its pharmacodynamics and pharmacokinetics could unlock additional uses in medicine and material science.

Research Findings and Future Directions

Current research on similar compounds highlights the importance of detailed molecular docking studies and in vitro assays to understand their biological potency. For this compound, in-depth studies focusing on its interaction with biological targets could provide insights into its potential as a therapeutic agent. Additionally, optimizing its structure through chemical modifications could enhance its efficacy and safety profile.